Cas no 40373-42-0 (Carbamic acid, methyl(1-oxopropyl)-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester)

• Product Name: Carbamic acid, methyl(1-oxopropyl)-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester
• CAS No: 40373-42-0
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 2655272
• PubChem ID: 218200
• Update Time: 2025-04-21

Carbamic acid, methyl(1-oxopropyl)-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1,3-benzodioxol-4-yl) N-methyl-N-propanoylcarbamate
• 40373-42-0
• Carbamic acid, methyl(1-oxopropyl)-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester
• 2,2-Dimethyl-1,3-benzodioxol-4-yl N-propionyl-N-methylcarbamate
• 2,2-Dimethyl-1,3-benzodioxol-4-yl N-methyl-N-propionylcarbamate
• QEOMZPRRKCOTRN-UHFFFAOYSA-N
• DTXSID20193362
• 2,2-Dimethyl-1,3-benzodioxol-4-yl methyl(1-oxopropyl)carbamate
• DTXCID30115853

• Inchi： 1S/C14H17NO5/c1-5-11(16)15(4)13(17)18-9-7-6-8-10-12(9)20-14(2,3)19-10/h6-8H,5H2,1-4H3
• InChI Key： QEOMZPRRKCOTRN-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2OC1(C)C)OC(N(C)C(CC)=O)=O

Computed Properties

• Exact Mass: 279.11067264Da
• Monoisotopic Mass: 279.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.1Ų